Cas no 29399-51-7 (Thiochroman-4-one, 8-methyl-, 1-oxide)
29399-51-7 structure
Product Name:Thiochroman-4-one, 8-methyl-, 1-oxide
CAS No:29399-51-7
MF:C10H10O2S
MW:194.250201702118
CID:2662789
Update Time:2023-08-06
Thiochroman-4-one, 8-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Thiochroman-4-one, 8-methyl-, 1-oxide
- GWEAWDSZMKACGO-UHFFFAOYSA-N
- 4H-1-Benzothiopyran-4-one, 2,3-dihydro-8-methyl-, 1-oxide
- 8-Methyl-2,3-dihydro-4H-thiochromen-4-one 1-oxide #
- 2,3-Dihydro-8-methyl-4H-1-benzothiopyran-4-one 1-oxide
- 8-methyl-3,4-dihydro-2H-1lambda-benzothiopyran-1,4-dione
-
- Inchi: 1S/C10H10O2S/c1-7-3-2-4-8-9(11)5-6-13(12)10(7)8/h2-4H,5-6H2,1H3
- InChI Key: GWEAWDSZMKACGO-UHFFFAOYSA-N
- SMILES: S1(CCC(C2C=CC=C(C)C1=2)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 249
- Topological Polar Surface Area: 53.4
Thiochroman-4-one, 8-methyl-, 1-oxide Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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